Alfadolone acetate

• CAS No.: 23930-37-2
• Product Name: Alfadolone acetate
• Molecular Formula: C23H34O5
• Molecular Weight: 390.5 g/mol
• IUPAC Name: [2-[(3R,5S,8S,9S,10S,13S,14S,17S)-3-hydroxy-10,13-dimethyl-11-oxo-1,2,3,4,5,6,7,8,9,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate
• Standard InChI: InChI=1S/C23H34O5/c1-13(24)28-12-20(27)18-7-6-17-16-5-4-14-10-15(25)8-9-22(14,2)21(16)19(26)11-23(17,18)3/h14-18,21,25H,4-12H2,1-3H3/t14-,15+,16-,17-,18+,21+,22-,23-/m0/s1
• Standard InChIKey: QRJOQYLXZPQQMX-FWROMSNXSA-N
• Isomeric SMILES: CC(=O)OCC(=O)[C@H]1CC[C@@H]2[C@@]1(CC(=O)[C@H]3[C@H]2CC[C@@H]4[C@@]3(CC[C@H](C4)O)C)C
• SMILES: CC(=O)OCC(=O)C1CCC2C1(CC(=O)C3C2CCC4C3(CCC(C4)O)C)C
• Canonical SMILES: CC(=O)OCC(=O)C1CCC2C1(CC(=O)C3C2CCC4C3(CCC(C4)O)C)C
• Appearance: Solid powder
• Melting Point: 176.0 °C
• Description: Acetic acid [2-[(3R,5S,8S,9S,10S,13S,14S,17S)-3-hydroxy-10,13-dimethyl-11-oxo-1,2,3,4,5,6,7,8,9,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] ester is a corticosteroid hormone.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 21-acetoxy-3-alpha-hydroxy-5-alpha-pregnane-11,20-dione; alfadolone; alphadolone; alphadolone acetate; alphadolone, (3alpha,5beta)-isomer; alphadolone, (3beta,5alpha)-isome
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• PubChem Compound: 24733
• Last Modified: Nov 11 2021